Cas no 813433-76-0 (tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate)

Tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate is a chiral morpholine derivative featuring a tert-butyl carbamate protecting group and a 2-hydroxyethyl side chain. This compound is valuable in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, due to its stereospecificity and functional group versatility. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the hydroxyethyl moiety offers a reactive site for further derivatization. Its well-defined stereochemistry at the 3-position ensures precise control in asymmetric synthesis. This intermediate is commonly employed in peptide chemistry and medicinal chemistry research, where high purity and structural integrity are critical.

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate structure

813433-76-0 structure

Product name:tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate

CAS No:813433-76-0

MF:C₁₁H₂₁NO₄

MW:231.28874373436

MDL:MFCD12406993

CID:821557

PubChem ID:44182330

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-N-Boc-3-(2-Hydroxyethyl)morpholine
- tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
- (3S)-3-(2-Hydroxyethyl)-4-morpholinecarboxylic acid tert-butyl ester
- (5S)-N-tert-butoxycarbonyl-5-(2-hydroxyethyl)morpholine
- BH074
- FC0088
- 1,1-Dimethylethyl (3S)-3-(2-hydroxyethyl)-4-morpholinecarboxylate (ACI)
- DTXSID20657777
- (S)-tert-butyl3-(2-hydroxyethyl)morpholine-4-carboxylate
- MFCD12406993
- (S)-N-Boc-Morpholine-3-acetic acid
- SCHEMBL18914800
- (3S)-4-Boc-3-(2-hydroxyethyl)morpholine
- 813433-76-0
- MFCD16621579
- AKOS016007734
- (S)-tert-butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
- AS-40691
- CS-0048553
- MDL： MFCD12406993
- Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-7-15-8-9(12)4-6-13/h9,13H,4-8H2,1-3H3/t9-/m0/s1
- InChI Key： ISQYKHGGGYDEKA-VIFPVBQESA-N
- SMILES： C([C@H]1COCCN1C(=O)OC(C)(C)C)CO

Computed Properties

Exact Mass: 231.14700
Monoisotopic Mass: 231.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59Å²
XLogP3: 0.5

Experimental Properties

Density: 1.097
Boiling Point: 336℃
Flash Point: 157℃
PSA: 59.00000
LogP: 0.94260

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1225563-1g	(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	95%	1g	$700	2024-06-03
Ambeed	A617262-1g	(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	98%	1g	$440.0	2025-02-25
Ambeed	A617262-5g	(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	98%	5g	$1119.0	2025-02-25
Chemenu	CM104863-1g	tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	1g	$652	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1119193-10g	tert-Butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	10g	￥20248.00	2024-07-28
Alichem	A449036841-1g	(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	1g	$836.85	2023-09-01
Alichem	A449036841-250mg	(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	250mg	$328.57	2023-09-01
Chemenu	CM104863-1g	tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	1g	$504	2021-08-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1119193-1g	tert-Butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	1g	￥3943.00	2024-07-28
eNovation Chemicals LLC	D587537-10G	tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate	813433-76-0	97%	10g	$3610	2024-07-21

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Production Method

Synthetic Circuit 1

24424-99-5

813433-72-6

813433-76-0

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Ethanol
1.2 Reagents: Hydrochloric acid Solvents: Methanol ; 36 h, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ; 30 h, rt; rt → 40 °C; 4 h, 40 °C
2.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran , Water ; pH 7, 25 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; 10 h, pH 7, 25 °C; pH 8, rt
2.3 Reagents: Hydrogen ion Solvents: Water ; pH 2, rt
3.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

Enzymatic resolution of cyclic N-Boc protected β-amino acids

Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Synthetic Circuit 2

813433-69-1

813433-76-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol , Dichloromethane ; rt → -78 °C; 10 h, -78 °C
1.2 Reagents: Formic acid , Hydrogen peroxide Solvents: Water ; 0.5 h, reflux; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 3 h, reflux
2.1 Reagents: Acetyl chloride Solvents: Ethanol
2.2 Reagents: Hydrochloric acid Solvents: Methanol ; 36 h, rt
2.3 Reagents: Triethylamine Solvents: Dichloromethane ; 30 h, rt; rt → 40 °C; 4 h, 40 °C
3.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran , Water ; pH 7, 25 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ; 10 h, pH 7, 25 °C; pH 8, rt
3.3 Reagents: Hydrogen ion Solvents: Water ; pH 2, rt
4.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

Enzymatic resolution of cyclic N-Boc protected β-amino acids

Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Synthetic Circuit 3

761460-02-0

813433-76-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran , Water ; pH 7, 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 h, pH 7, 25 °C; pH 8, rt
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 2, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

Enzymatic resolution of cyclic N-Boc protected β-amino acids

Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Synthetic Circuit 4

761460-04-2

813433-76-0

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

Enzymatic resolution of cyclic N-Boc protected β-amino acids

Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Synthetic Circuit 5

839710-30-4

813433-76-0

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium , 1,1′-(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-bis(4-methylphenyl)phosphine Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Hydrogen Solvents: Dichloromethane ; 50 bar, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

An efficient synthesis of chiral cyclic β-amino acids via asymmetric hydrogenation

Pousset, Cyrille; et al, Synlett, 2004, (15), 2766-2770

Synthetic Circuit 6

61020-09-5

762-72-1

813433-76-0

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ; -30 °C; 15 min, -30 °C; -30 °C → 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Ozone Solvents: Methanol , Dichloromethane ; rt → -78 °C; 10 h, -78 °C
2.2 Reagents: Formic acid , Hydrogen peroxide Solvents: Water ; 0.5 h, reflux; 12 h, rt
2.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 3 h, reflux
3.1 Reagents: Acetyl chloride Solvents: Ethanol
3.2 Reagents: Hydrochloric acid Solvents: Methanol ; 36 h, rt
3.3 Reagents: Triethylamine Solvents: Dichloromethane ; 30 h, rt; rt → 40 °C; 4 h, 40 °C
4.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran , Water ; pH 7, 25 °C
4.2 Reagents: Sodium hydroxide Solvents: Water ; 10 h, pH 7, 25 °C; pH 8, rt
4.3 Reagents: Hydrogen ion Solvents: Water ; pH 2, rt
5.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

Enzymatic resolution of cyclic N-Boc protected β-amino acids

Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Synthetic Circuit 7

761460-04-2

813433-76-0

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether , Toluene ; 1 h

Reference

An efficient synthesis of chiral cyclic β-amino acids via asymmetric hydrogenation

Pousset, Cyrille; et al, Synlett, 2004, (15), 2766-2770

Synthetic Circuit 8

1000806-54-1

813433-76-0

Reaction Conditions

1.1 Solvents: Chloroform ; rt → -50 °C
1.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ; 70 h, -50 °C → -30 °C
1.3 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 30 min, 0 °C
1.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine

Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286

Synthetic Circuit 9

441752-75-6

813433-76-0

Reaction Conditions

1.1 Catalysts: (SP-5-41)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-m… Solvents: Dichloromethane ; 15 h, rt
2.1 Solvents: Chloroform ; rt → -50 °C
2.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ; 70 h, -50 °C → -30 °C
2.3 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 30 min, 0 °C
2.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine

Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286

Synthetic Circuit 10

26690-80-2

813433-76-0

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Sodium hydroxide Solvents: Dichloromethane ; rt; 15 h, rt
2.1 Catalysts: (SP-5-41)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-m… Solvents: Dichloromethane ; 15 h, rt
3.1 Solvents: Chloroform ; rt → -50 °C
3.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ; 70 h, -50 °C → -30 °C
3.3 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 30 min, 0 °C
3.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine

Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286